Cas no 22191-30-6 (2H-1,4-Benzothiazine-3(4H)-thione)

2H-1,4-Benzothiazine-3(4H)-thione structure
22191-30-6 structure
Product Name:2H-1,4-Benzothiazine-3(4H)-thione
CAS No:22191-30-6
MF:C8H7NS2
MW:181.27787899971
CID:258332
PubChem ID:773981
Update Time:2025-04-19

2H-1,4-Benzothiazine-3(4H)-thione Chemical and Physical Properties

Names and Identifiers

    • 2H-1,4-Benzothiazine-3(4H)-thione
    • 4H-1,4-benzothiazine-3-thione
    • MFCD02082224
    • MLS001007153
    • HMS1646G21
    • 3,4-dihydro-2H-1,4-benzothiazine-3-thione
    • SMR000352411
    • 12N-331S
    • AO-476/42169340
    • NCGC00246017-01
    • CHEMBL1489650
    • AQWCHSYEHJCCNU-UHFFFAOYSA-N
    • EU-0029991
    • HMS2738F17
    • AKOS001036212
    • SCHEMBL88687
    • 22191-30-6
    • DTXSID30176727
    • Z56784709
    • Inchi: 1S/C8H7NS2/c10-8-5-11-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,10)
    • InChI Key: AQWCHSYEHJCCNU-UHFFFAOYSA-N
    • SMILES: S1CC(NC2C=CC=CC1=2)=S

Computed Properties

  • Exact Mass: 181.00211
  • Monoisotopic Mass: 181.002
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 69.4Ų

Experimental Properties

  • Density: 1.38
  • Boiling Point: 290.8°C at 760 mmHg
  • Flash Point: 129.7°C
  • Refractive Index: 1.739
  • PSA: 12.03

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